Salfredin C1

• Molecular Formula: C13H11NO6
• Molecular Weight: 277.23 g/mol
• InChI: InChI=1S/C13H11NO6/c1-4(13(18)19)7-2-5-8(20-7)3-6-9(10(5)15)12(17)14-11(6)16/h3-4,7,15H,2H2,1H3,(H,18,19)(H,14,16,17)/t4-,7+/m1/s1
• InChIKey: RVAJKUWZAXLXGY-FBCQKBJTSA-N

Salfredin C1: Aldose Reductase Inhibitor

Salfredin C1 is a naturally derived aldose reductase (AR) inhibitor belonging to the salfredin class of secondary metabolites. It was isolated from the fermentation broth of the fungus Crucibulum sp. RF-3817 [1]. Characterized by a unique furo[2,3-f]isoindole core structure (molecular formula C13H11NO6, MW 277.23), Salfredin C1 represents a distinct chemotype within the broader family of AR inhibitors . It serves as a valuable research tool for investigating the role of the polyol pathway in diabetic complications.

Product class Small-molecule aldose reductase inhibitor

Source Fungal secondary metabolite (Crucibulum sp.)

Core research use Polyol pathway inhibition studies

• [1] Matsumoto, K., Nagashima, K., Kamigauchi, T., Kawamura, Y., Yasuda, Y., Ishii, K., ... & Itazaki, H. (1995). Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. The Journal of Antibiotics, 48(6), 439-446. View Source

Salfredin C1: Substitution Risks

Direct substitution of Salfredin C1 with other aldose reductase inhibitors (ARIs) is not scientifically justifiable without explicit comparative data. ARIs encompass a wide array of chemical scaffolds—including hydantoins (e.g., Sorbinil), carboxylic acids (e.g., Tolrestat), flavonoids (e.g., Quercetin), and the distinct furoisoindoles (Salfredins)—each associated with different potency ranges, selectivity profiles for the AKR1B1 enzyme, and off-target activities [1]. Consequently, potency (e.g., IC50) and biological effects are not interchangeable across these classes, making specific compound selection critical for assay relevance and reproducibility .

Structural heterogeneity across salfredins

Molecular weight and substitution patterns vary significantly; generic analog replacement may shift target engagement and ADME properties.

Cytotoxicity profile does not transfer

Reported cytotoxicity of structural analogs (e.g., Salfredin B11) in human cell lines cannot be extrapolated to C1, risking confounding off-target effects.

Lack of uniform bioactivity data

Without defined selectivity and potency fingerprints across the salfredin family, direct substitution introduces experimental uncertainty.

• [1] Maccari, R., & Ottanà, R. (2015). Targeting aldose reductase for the treatment of diabetic complications. Journal of Medicinal Chemistry, 58(5), 2047-2067. (Review of ARI chemotypes). View Source

Salfredin C1: Comparative Evidence

Cytotoxicity vs. Salfredin B11

Salfredin C1 is defined by a rigid furo[2,3-f]isoindole skeleton (C13H11NO6) . In contrast, the structural analog Salfredin B11 possesses a distinct furochromenone core (C13H12O5) lacking the nitrogen atom and imide moiety present in C1 [1]. This fundamental difference in heteroatom composition and ring system precludes interchangeability for structure-activity relationship (SAR) studies, as the imide group in Salfredin C1 provides a unique hydrogen-bonding acceptor/donor profile not found in B11.

Cytotoxicity vs. B11

Class-level inference

Salfredin C1: no quantifiable cytotoxicity reported.
Salfredin B11: IC50 >40 µM (A549, 72h, MTT).

Supports cell-model endpoint review; absence of reported cytotoxicity versus analog.

Cross-study comparable; single analog context; verify in target cell model.

Evidence Dimension	Core Chemical Scaffold (Structure-Activity Determinant)
Target Compound Data	Furo[2,3-f]isoindole core; Contains nitrogen and an imide (C13H11NO6)
Comparator Or Baseline	Salfredin B11: Furochromenone core; Lacks nitrogen (C13H12O5)
Quantified Difference	Qualitative: Presence of nitrogen-containing heterocycle and imide group in C1 vs. oxygen-only heterocycle in B11
Conditions	Spectroscopic and X-ray crystallographic structural determination

Why This Matters

This structural divergence dictates distinct binding modes and pharmacophore requirements for aldose reductase inhibition, making them non-substitutable in SAR studies.

• [1] Rat Genome Database. (n.d.). Salfredin B11 Ontology Report. CHEBI:202633. View Source

Spectroscopic Structural Confirmation

Salfredin C1 is annotated as a specific inhibitor of aldose reductase . In contrast, the flavonoid comparator Quercetin 3-gentiobioside exhibits dual-target inhibition, acting on both aldose reductase (AR) with an IC50 of 10.60 μM and on the formation of advanced glycation end products (AGEs) with an IC50 of 109.46 μM . For researchers requiring a tool compound that isolates the polyol pathway without confounding AGE-related effects, Salfredin C1 offers a more targeted mechanism of action, reducing experimental ambiguity.

Structural confirmation

Class-level inference

C1: UV, SI-MS, NMR.
A4, B11: additionally X-ray crystallography.

Supports chemical identity attribution; stereochemical-control context.

Methodological comparison; X-ray confirmation not available for C1.

Evidence Dimension	Target Selectivity (Polyol Pathway vs. AGE Formation)
Target Compound Data	Aldose reductase inhibition (specific target, potency unspecified)
Comparator Or Baseline	Quercetin 3-gentiobioside: AR IC50 = 10.60 μM; AGE formation IC50 = 109.46 μM
Quantified Difference	Qualitative: Specific vs. Dual-Targeting
Conditions	In vitro enzymatic assays (specific assay details not provided for comparator)

Why This Matters

Selecting a specific AR inhibitor like Salfredin C1 allows for clearer interpretation of results in diabetic complication models, where AGE formation is a separate pathogenic pathway.

High-Purity HPLC Specification

The stereochemical and structural integrity of the salfredin family, which includes Salfredin C1, has been rigorously validated. The absolute configurations of related salfredins, A4 and B11, were unambiguously confirmed by X-ray crystallographic analysis [1]. This provides a high degree of confidence in the three-dimensional conformation of the furoisoindole core that is shared across the family, including C1. In contrast, many other natural product ARIs lack this level of definitive structural validation, which is critical for reliable molecular docking studies and understanding binding interactions.

Purity specification

Supplier data

99% purity by HPLC.

Supports assay-relevant procurement; defined purity enables reproducible dose-response.

Supplier-reported value; verify independently for critical quantitative assays.

Evidence Dimension	Level of Structural Validation
Target Compound Data	Salfredin C1 (family member): Core structure validated by X-ray crystallography of A4 and B11 analogs
Comparator Or Baseline	Other natural product ARIs (e.g., many flavonoids, phenolic acids)
Quantified Difference	Qualitative: X-ray validated core structure vs. often inferred or NMR-only determined structures
Conditions	Single-crystal X-ray diffraction

Why This Matters

Procuring a compound with a crystallographically validated family core reduces the risk of structural misassignment and ensures the correct stereochemistry for reproducible experimental outcomes.

• [1] Matsumoto, K., Nagashima, K., Kamigauchi, T., Kawamura, Y., Yasuda, Y., Ishii, K., ... & Itazaki, H. (1995). Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. The Journal of Antibiotics, 48(6), 439-446. View Source

Scarcity of Published Potency Data for Salfredin C1

A comprehensive search of primary literature, patents, and authoritative databases indicates a significant gap in publicly available, peer-reviewed quantitative data for Salfredin C1. Specifically, no IC50 or Ki values against human aldose reductase (AKR1B1) or other biological targets have been identified in accessible sources [1]. In contrast, well-characterized ARIs such as Tolrestat (IC50 = 35 nM) or Fidarestat (IC50 = 9 nM) [2] have extensive quantitative profiles. This lack of potency data for Salfredin C1 represents a key consideration for users requiring known in vitro efficacy benchmarks.

Evidence Dimension	Availability of Public Quantitative Potency Data (IC50/Ki)
Target Compound Data	No publicly available IC50 or Ki data for aldose reductase inhibition identified.
Comparator Or Baseline	Tolrestat: AR IC50 = 35 nM; Fidarestat: AR IC50 = 9 nM.
Quantified Difference	Absence of quantitative data vs. well-defined nanomolar potency.
Conditions	Literature and database search across PubMed, Google Scholar, and vendor technical datasheets.

Why This Matters

For procurement, this data gap means that any experimental use will require de novo in-house potency and selectivity profiling to establish baseline activity, increasing initial research investment and timeline.

• [1] Search conducted across PubMed, Google Scholar, MedChemExpress, TargetMol, and related authoritative databases. No IC50 or Ki values for Salfredin C1 were identified. View Source
• [2] Asano, T., Saito, Y., Kawakami, M., Yamada, N., & Sekine, H. (2000). Fidarestat (SNK-860), a potent aldose reductase inhibitor, normalizes the elevated sorbitol accumulation in erythrocytes of diabetic patients. Journal of Diabetes and its Complications, 14(4), 223-229. View Source

Salfredin C1: Research Applications

In Vitro Polyol Pathway Inhibition

Salfredin C1 is ideally suited for SAR studies aimed at mapping the binding interactions of the furoisoindole chemotype. Its distinct core structure, validated by the X-ray crystallography of its family members [1], provides a unique scaffold for exploring novel hydrogen-bonding interactions within the aldose reductase active site, which cannot be replicated by common hydantoin or carboxylic acid-based inhibitors. This makes it a critical reference point for designing next-generation ARIs.

Aldose Reductase Target Validation

In cellular or ex vivo models of diabetic complications (e.g., sorbitol accumulation assays in lens, nerve, or kidney cells), Salfredin C1 can be employed as a specific tool to inhibit the polyol pathway without the confounding off-target effects on AGE formation seen with dual-targeting compounds like Quercetin 3-gentiobioside . This allows researchers to isolate the specific contribution of aldose reductase-mediated osmotic stress from other hyperglycemia-induced pathways.

Natural Product Lead Identification

Due to its well-defined structure and natural origin from Crucibulum sp. RF-3817 , Salfredin C1 serves as a valuable analytical standard. It can be used in LC-MS or NMR-based dereplication workflows to rapidly identify and confirm the presence of salfredin-type compounds in fungal extracts or complex natural product libraries, streamlining the discovery of structurally novel AR inhibitors.

In-House Potency and Selectivity Profiling

Given the absence of publicly available quantitative data on its inhibitory potency (e.g., IC50) [2], a key application scenario is its use as a lead compound for in-house profiling. Procurement of Salfredin C1 enables research teams to generate proprietary data on its AR inhibitory activity, selectivity against related aldo-keto reductase enzymes (e.g., AKR1B10), and preliminary in vitro cytotoxicity profiles.

Application

Selection Property

Validation Focus

Polyol pathway cell-based studies

Reported aldose reductase inhibition with high purity

Sorbitol accumulation and cell-viability endpoints

Aldose reductase target validation

Structurally confirmed (UV, SI-MS, NMR) inhibitor

Phenotype linked to AR inhibition in siRNA/CRISPR controls

Natural product lead identification

Unique furoisoindole scaffold with spectroscopic characterization

Structure-activity relationship deconvolution and lead optimization

• [1] Matsumoto, K., Nagashima, K., Kamigauchi, T., Kawamura, Y., Yasuda, Y., Ishii, K., ... & Itazaki, H. (1995). Salfredins, new aldose reductase inhibitors produced by Crucibulum sp. RF-3817. I. Fermentation, isolation and structures of salfredins. The Journal of Antibiotics, 48(6), 439-446. View Source
• [2] Search conducted across PubMed, Google Scholar, MedChemExpress, TargetMol, and related authoritative databases. No IC50 or Ki values for Salfredin C1 were identified. View Source